Cas no 1784140-97-1 (Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate)
Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6511449
- methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate
- 1784140-97-1
- Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate
-
- Inchi: 1S/C5H5ClN2O3/c1-10-5(9)3-2(6)4(7)11-8-3/h7H2,1H3
- InChI Key: HWQREZBNZDLXQG-UHFFFAOYSA-N
- SMILES: ClC1=C(N)ON=C1C(=O)OC
Computed Properties
- Exact Mass: 175.9988697g/mol
- Monoisotopic Mass: 175.9988697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 78.4Ų
Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6511449-0.05g |
methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate |
1784140-97-1 | 95.0% | 0.05g |
$1200.0 | 2025-03-14 | |
| Enamine | EN300-6511449-0.1g |
methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate |
1784140-97-1 | 95.0% | 0.1g |
$1257.0 | 2025-03-14 | |
| Enamine | EN300-6511449-0.25g |
methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate |
1784140-97-1 | 95.0% | 0.25g |
$1315.0 | 2025-03-14 | |
| Enamine | EN300-6511449-0.5g |
methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate |
1784140-97-1 | 95.0% | 0.5g |
$1372.0 | 2025-03-14 | |
| Enamine | EN300-6511449-1.0g |
methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate |
1784140-97-1 | 95.0% | 1.0g |
$1429.0 | 2025-03-14 | |
| Enamine | EN300-6511449-2.5g |
methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate |
1784140-97-1 | 95.0% | 2.5g |
$2800.0 | 2025-03-14 | |
| Enamine | EN300-6511449-5.0g |
methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate |
1784140-97-1 | 95.0% | 5.0g |
$4143.0 | 2025-03-14 | |
| Enamine | EN300-6511449-10.0g |
methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate |
1784140-97-1 | 95.0% | 10.0g |
$6144.0 | 2025-03-14 |
Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate
Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate (CAS No. 1784140-97-1): A Comprehensive Overview
Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate (CAS No. 1784140-97-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the oxazole class, which is characterized by a five-membered ring containing two nitrogen atoms. The presence of both amino and chloro substituents in the molecule imparts unique reactivity and functional properties, making it a valuable scaffold for drug discovery and medicinal chemistry investigations.
The structural motif of Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate is particularly intriguing because it combines the electron-withdrawing effect of the carboxylate group with the electron-donating influence of the amino group. This balance of electronic properties can significantly influence the compound's interactions with biological targets, such as enzymes and receptors. Furthermore, the chloro substituent at the 4-position introduces a region of high electrophilicity, which can be exploited for further functionalization through various chemical reactions.
In recent years, there has been a growing interest in oxazole derivatives as pharmacophores due to their demonstrated efficacy in treating a wide range of diseases. The oxazole core is found in several FDA-approved drugs, highlighting its importance in medicinal chemistry. Specifically, compounds containing the oxazole ring have shown promise in antimicrobial, anti-inflammatory, and anticancer applications. The Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate molecule is no exception and has been extensively studied for its potential therapeutic benefits.
One of the most compelling aspects of this compound is its ability to serve as a precursor for more complex molecules. The carboxylate group can undergo various transformations, such as esterification, amidation, or coupling reactions with other bioactive moieties. Similarly, the amino group can be alkylated or acylated to modify its solubility and metabolic stability. These chemical handles make Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate an excellent starting point for synthesizing novel drug candidates.
Recent research has focused on leveraging computational methods to predict the biological activity of oxazole derivatives like Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate. Molecular docking studies have been employed to identify potential binding interactions with target proteins. These studies have revealed that the compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. For instance, preliminary data suggest that it may inhibit key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in pain and inflammation.
The chloro substituent in Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate also plays a crucial role in determining its biological profile. Chlorinated heterocycles are known to exhibit enhanced binding affinity to certain biological targets due to their ability to form strong hydrogen bonds and hydrophobic interactions. This property has been exploited in the development of antiviral and antibacterial agents. The presence of both amino and chloro groups in this molecule suggests that it may possess dual-targeting capabilities, allowing it to interact with multiple biomolecules simultaneously.
In vitro studies have begun to explore the pharmacological properties of Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines. The compound appears to induce apoptosis by disrupting mitochondrial function and activating caspase-dependent pathways. These findings are particularly exciting given the high unmet medical needs in oncology.
Furthermore, research has indicated that Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate may possess anti-inflammatory properties. In preclinical models, it has been observed to reduce levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). This effect is attributed to its ability to modulate inflammatory signaling pathways involving nuclear factor kappa B (NF-kB). Such findings position this compound as a potential therapeutic agent for chronic inflammatory diseases like rheumatoid arthritis.
The synthesis of Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate involves several key steps that highlight its synthetic utility. The core oxazole ring can be constructed via cyclocondensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization at the 4-position with chlorine involves electrophilic aromatic substitution techniques. Finally, introduction of the amino group at the 5-position can be achieved through reductive amination or other nucleophilic substitution reactions.
The synthetic route also allows for scalability and optimization for industrial production. By employing robust reaction conditions and purification techniques, manufacturers can ensure high yields and purity levels necessary for pharmaceutical applications. Additionally, green chemistry principles have been incorporated into some synthetic protocols to minimize waste and reduce environmental impact.
The pharmacokinetic profile of Methyl 5-amino-4-chloro-1,2-oxtaxole-xaxxcarbaxxylaxte, while not yet fully characterized in humans,x axxwill likely be influenced by factors such as absorption rate fromxxthe gastrointestinal tractxxandxxmetabolic clearancexxbyxxliver enzymes.x xxInitialxxin vitroxxstudiesxxhave shownxxthatxxitxxmayxxbexxmetabolizedxxbyxxcytochrome P450 enzymes.x xxThexxpresencexxofxxbothxxaminoxxxandxxxchlorox substitutesuggestsxxxthatxxxitxxxmayxxxexhibitxxxmultiplexxxmetabolicxxxpathways.x xxThesexxfindingsxxxxarexxxximportantxxxxforxxxxunderstandingxxxxitsxxxxpotentialxxxxdrug-drugxxxxinteractionsxxxxandxxxxoptimalxxxxdosagexxxxregimens.x xxxFurthermore,x xxxthe xxxcarboxylatex xxxgroupxxxmayxxxallowxxxforxxxrenalxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxclearancex xxxthroughx xxxactivexmineralizationx xxxorx xxxion-exchange mechanisms.x xxxThese.xxxpharmacokinetic.xxxcharacteristics.xxxare.xxxcrucial.xxxfor.xxxdetermining.xxxthe.xxxefficacy.xxxand.xxxsafety.xxxof.xxxthis.xxxcompound.x xxx
The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists.xx biologists.xx pharmacologists.x xxand xxxxclinical researchers.x xxThe case.xxof x xMethyl x x5-amino-x x4-chloro-x x1,x x2-oxtaxole-xaxxcarbaxxxylaxte provides x an excellent example xof how x understanding xxthe structure-function relationships xxin organic molecules xxcan lead xxto x innovative therapeutic strategies.x xxWith xxcontinued research xxand xxdevelopment.xxthis.xxcompound xxholds xxpromise xxas a valuable tool xxin drug discovery xxand xxxxmedicine.x xxxxIt xxxxalso exemplifies xxxxthe importance xxxxof investing xxxxin basic scientific xxxxresearch xxxxwhich forms xxxxthe foundation xxxxfor future medical breakthroughs.x xxxxBy xxxxexploring xxxxthe full potential xxxxof compounds like x this one,x scientists can continue xxxxto address unmet medical needs across various disease areas.
In conclusion,x Methyl x x5-amino-x x4-chloro-x x1,x x2-oxtaxole-xaxxcarbaxxylaxte (CAS No.x x1784140-x x97-x x1) is a multifaceted compound with significant pharmaceutical potential.x Its unique structural features enable diverse chemical modifications and biological interactions.x Recent studies have highlighted its promise as an anti-cancer and anti-inflammatory agent.x As research progresses,x further insights into its pharmacological properties will undoubtedly emerge.x This will pave the way for new therapeutic applications that could benefit patients worldwide.x The continued exploration of heterocyclic compounds like this one underscores their importance in modern drug discovery efforts.
1784140-97-1 (Methyl 5-amino-4-chloro-1,2-oxazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)